Cas no 5785-66-0 (Cyclopropyl Diphenyl Carbinol)

• Product Name: Cyclopropyl Diphenyl Carbinol
• CAS No: 5785-66-0
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• MDL: MFCD00001298
• CID: 85446
• PubChem ID: 87566028
• Update Time: 2025-10-31

Cyclopropyl Diphenyl Carbinol Chemical and Physical Properties

Names and Identifiers

• Cyclopropyldiphenylcarbinol
• alpha-Cyclopropylbenzhydrol~Cyclopropyl diphenyl carbinol
• Cyclopropyldiphenylmethanol
• alpha-cyclopropylbenzhydryl alcohol
• cyclopropyl(diphenyl)methanol
• Cyclopropyl diphenyl carbinol
• Methanol, cyclopropyldiphenyl-
• alpha-Cyclopropylbenzhydrylic alcohol
• Cycloprpopyl diphenyl carbinol
• GR7LIJ8QA8
• Diphenyl cyclopropyl carbinol
• alpha-Cyclopropyl-alpha-phenylbenzyl alcohol
• C16H16O
• MFKPHBJFWOOEDT-UHFFFAOYSA-N
• Benzyl alcohol, alpha-cyclopropyl-alpha-phenyl-
• Benzenemethanol, alpha-cyclopropyl-alpha-phenyl-
• CS-0204876
• EN300-21005
• 5785-66-0
• .ALPHA.-CYCLOPROPYL-.ALPHA.-PHENYLBENZENEMETHANOL
• NS00033801
• UNII-GR7LIJ8QA8
• alpha-cyclopropyl-alpha-phenylbenzenemethanol
• cyclopropyl-diphenyl-carbinol
• Benzenemethanol, .alpha.-cyclopropyl-.alpha.-phenyl-
• FT-0624300
• AKOS000120700
• CYCLOPROPYL-DIPHENYL-METHANOL
• DTXSID80206563
• Z104486046
• MFCD00001298
• D89340
• NSC 78478
• SCHEMBL894817
• AS-59131
• N-(3,5-dimethyl-1,2,4-triazol-4-yl)-1-(4-methoxyphenyl)methanimine
• NSC78478
• .alpha.-Cyclopropyl-.alpha.-phenylbenzyl alcohol
• NSC-78478
• BRN 1958265
• A831638
• EINECS 227-312-1
• Benzenemethanol, alpha-cyclopropyl-alpha-phenyl- (9CI)
• cyclopropyldi-phenylmethanol
• Benzyl alcohol, .alpha.-cyclopropyl-.alpha.-phenyl-
• WLN: L3TJ AXQR&R
• DB-053120
• Cyclopropyl Diphenyl Carbinol

• MDL： MFCD00001298
• Inchi： 1S/C16H16O/c17-16(15-11-12-15,13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15,17H,11-12H2
• InChI Key： MFKPHBJFWOOEDT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C1CC1
• BRN： 1958265

Computed Properties

• Exact Mass: 224.12000
• Monoisotopic Mass: 224.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.0154 (rough estimate)
• Melting Point: 84.0 to 87.0 deg-C
• Boiling Point: 150°C/3mmHg(lit.)
• Flash Point: 157.3±15.1 °C
• Refractive Index: 1.5488 (estimate)
• PSA: 20.23000
• LogP: 3.33250
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Cyclopropyl Diphenyl Carbinol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：PC1950000
• Safety Term：S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Cyclopropyl Diphenyl Carbinol

Recent Advances in the Study of Cyclopropyl Diphenyl Carbinol (CAS 5785-66-0)

Cyclopropyl Diphenyl Carbinol (CAS 5785-66-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by a cyclopropyl group attached to a diphenyl carbinol moiety, has been the subject of several innovative studies aimed at exploring its synthesis, biological activity, and pharmacological relevance. The latest research highlights its role as a versatile intermediate in the development of novel bioactive molecules, particularly in the context of drug discovery and medicinal chemistry.

One of the key breakthroughs in recent studies involves the optimization of synthetic routes for Cyclopropyl Diphenyl Carbinol. Researchers have developed more efficient and scalable methods for its production, leveraging advanced catalytic systems and green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, enantioselective synthesis of this compound using chiral catalysts, which significantly improved its purity and yield. These advancements are critical for facilitating its use in large-scale pharmaceutical applications.

In addition to synthetic improvements, recent investigations have focused on the biological activities of Cyclopropyl Diphenyl Carbinol. Preliminary in vitro and in vivo studies suggest that this compound exhibits promising anti-inflammatory and anticancer properties. A study conducted by a team at the University of Cambridge revealed that Cyclopropyl Diphenyl Carbinol can modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. Furthermore, its ability to induce apoptosis in certain cancer cell lines has sparked interest in its potential as a chemotherapeutic agent. These findings underscore the need for further preclinical evaluation to fully elucidate its mechanisms of action and therapeutic potential.

The pharmacological profile of Cyclopropyl Diphenyl Carbinol has also been a focal point of recent research. Its lipophilic nature and moderate solubility make it a candidate for formulation development, particularly in drug delivery systems. Researchers have explored its incorporation into nanoparticles and liposomes to enhance bioavailability and target specificity. A 2024 report in Advanced Drug Delivery Reviews highlighted the successful encapsulation of Cyclopropyl Diphenyl Carbinol in polymeric nanoparticles, which demonstrated sustained release and improved efficacy in animal models. Such innovations could pave the way for its clinical translation.

Despite these promising developments, challenges remain in the research and application of Cyclopropyl Diphenyl Carbinol. Issues such as metabolic stability, potential toxicity, and off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's transition from the laboratory to the clinic. Future research directions may include structure-activity relationship (SAR) studies to optimize its biological activity and the exploration of its synergistic effects with existing therapeutics.

In conclusion, Cyclopropyl Diphenyl Carbinol (CAS 5785-66-0) represents a compelling area of research in chemical biology and pharmaceutical sciences. Recent advancements in its synthesis, biological evaluation, and formulation have highlighted its potential as a valuable tool in drug discovery. As the scientific community continues to unravel its properties and applications, this compound may soon emerge as a key player in the development of next-generation therapeutics. The ongoing research efforts underscore the importance of interdisciplinary collaboration and innovation in harnessing the full potential of Cyclopropyl Diphenyl Carbinol.